2-[4-(2-Methylidenebutanoyl)phenyl]acetic acid

• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 2-[4-(2-methylidenebutanoyl)phenyl]acetic acid
• InChI: InChI=1S/C13H14O3/c1-3-9(2)13(16)11-6-4-10(5-7-11)8-12(14)15/h4-7H,2-3,8H2,1H3,(H,14,15)
• InChI Key: APLNNYQEIPHZKD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C)C(=O)C1=CC=C(C=C1)CC(=O)O

Description

2-[4-(2-Methylidenebutanoyl)phenyl]acetic acid is an aromatic ether that is phenoxyacetic acid in which the phenyl ring is substituted by a 2-methylidenebutanoyl group at position 4. This compound is known for its role as a loop diuretic used to treat high blood pressure resulting from diseases such as congestive heart failure, liver failure, and kidney failure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(2-Methylidenebutanoyl)phenyl]acetic acid involves multiple steps. One common method starts with the construction of the basic aromatic structure, followed by its conversion into the desired compound. For example, starting from 2,6-dibromo-4-methylaniline, the synthetic route involves the construction of the basic aromatic structure (3,4,5-triphenyltoluene) in two steps, followed by its conversion into 2-[4-(2-Methylidenebutanoyl)phenyl]acetic acid and derivatives in up to five steps .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The Suzuki–Miyaura coupling reaction is one of the widely-applied methods for carbon–carbon bond formation in the synthesis of such compounds .

Chemical Reactions Analysis

Types of Reactions

2-[4-(2-Methylidenebutanoyl)phenyl]acetic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. For example, the Suzuki–Miyaura coupling reaction uses palladium catalysts and boron reagents under mild and functional group tolerant conditions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce different oxidized derivatives, while substitution reactions can yield various substituted products.

Scientific Research Applications

2-[4-(2-Methylidenebutanoyl)phenyl]acetic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a starting material for various functionalizations and the synthesis of new compounds with potentially valuable biological activities.

Biology: The compound is studied for its role as a loop diuretic and its effects on ion transport and enzyme inhibition.

Medicine: It is used to treat high blood pressure and related conditions, and its mechanism of action involves inhibition of glutathione S-transferase.

Industry: The compound is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 2-[4-(2-Methylidenebutanoyl)phenyl]acetic acid involves its role as a loop diuretic. It acts on the ascending loop of Henle in the kidney to inhibit ion transport, leading to increased urine production and reduced blood pressure. The compound also inhibits the enzyme glutathione S-transferase, which plays a role in detoxification processes .

Comparison with Similar Compounds

Similar Compounds

Phenylacetic acid: An organic compound containing a phenyl functional group and a carboxylic acid functional group.

Phenylacetone: A mono-substituted benzene derivative used in the manufacture of methamphetamine and amphetamine.

Uniqueness

2-[4-(2-Methylidenebutanoyl)phenyl]acetic acid is unique due to its specific substitution pattern and its role as a loop diuretic. Unlike phenylacetic acid and phenylacetone, this compound has a distinct mechanism of action and specific applications in medicine and biology.